3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H13FN4S
• Molecular Weight: 276.33 g/mol
• IUPAC Name: 3-butyl-6-(4-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H13FN4S/c1-2-3-4-11-15-16-13-18(11)17-12(19-13)9-5-7-10(14)8-6-9/h5-8H,2-4H2,1H3
• InChI Key: VHPQEWHYYGQIIQ-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)F

Description

3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community for its potential applications in medicinal chemistry. This compound belongs to the class of triazolo-thiadiazoles and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of 3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that the compound exerts its effects by inhibiting certain enzymes and proteins involved in cellular processes, leading to the disruption of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibits various biochemical and physiological effects. These include its ability to induce apoptosis in cancer cells, reduce inflammation, and inhibit bacterial growth.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a lead compound for the development of new drugs. However, its limitations include its low solubility and stability, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include its potential as a treatment for various diseases, such as cancer, inflammation, and bacterial infections. Additionally, further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic and pharmacodynamic properties.
In conclusion, 3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound in medicinal chemistry with various potential applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and optimize its properties for clinical use.

Synthesis Methods

The synthesis of 3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through various methods. One of the common methods involves the reaction of 4-fluoroaniline with 2-nitrobenzaldehyde in ethanol, followed by the reduction of the nitro group to amino group using hydrogen gas and palladium on carbon catalyst. The resulting compound is then reacted with butyl isocyanate and thiosemicarbazide to obtain the final product.

Scientific Research Applications

The potential applications of 3-Butyl-6-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in medicinal chemistry are vast. This compound has shown promising results in various research studies, including its ability to inhibit the growth of cancer cells, its anti-inflammatory properties, and its potential as an antimicrobial agent.